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‘ Compound of Interest

Compound Name: 2-Methyl-4-heptanone

Cat. No.: B1210533

An In-depth Technical Guide to 2-Methyl-4-heptanone

Abstract: This document provides a comprehensive technical overview of 2-Methyl-4-heptanone, a ketone with applications in various chemical synt

Chemical Structure and Identifiers

2-Methyl-4-heptanone, also known as isobutyl propyl ketone, is an aliphatic ketone.[1] Its structure consists of a heptane backbone with a carbonyl ¢
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Caption: Workflow for the synthesis of 2-Methyl-4-heptanone.
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Methodology:

Part 1: Synthesis of 2-Methyl-4-heptanol

Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a reflux condenser with a CaCl: tiu

Grignard Reagent Preparation: Activated magnesium turnings (1.9 g, 78 mmol) and a few iodine crystals are pT

Reaction with Butanal: After the Grignard reagent has formed, the mixture is cooled. A solution of freshly ¢

Workup: The reaction mixture is stirred for an additional hour and then poured into a saturated aqueous solt

Part 2: Oxidation to 2-Methyl-4-heptanone

Apparatus Setup: A three-necked flask is equipped with a dropping funnel, a CaCl: tube, and a magnetic stir

Oxidation Reaction: A solution of 2-methyl-4-heptanol (2.00 g, 15.3 mmol) in 10 mL of acetic acid is placed
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An aqueous 2.1 M NaOCl solution (14.5 mL) is added dropwise over 30 minutes, keeping the temperature betweer

Workup: After the addition, the mixture is stirred for 1.5 hours at room temperature. The product is extraci

Safety and Handling

2-Methyl-4-heptanone is a flammable liquid and vapor.[3][4]

Table 3: GHS Hazard Information

Hazard Class

Flammable liquids (Category 3)

First Aid Measures:

Inhalation: Remove the victim to fresh air.[3][4]

Skin Contact: Take off contaminated clothing immediately and rinse the skin with water.[3][4]

Eye Contact: Rinse cautiously with water for several minutes.[3]
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Ingestion: Rinse mouth with water and seek medical advice if feeling unwell.[3]1[4]

It is recommended to handle this chemical in a well-ventilated area, using personal protective equipment (PPE

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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